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Compound of Interest

Compound Name: TCEP-d16 (hydrochloride)

Cat. No.: B15141101 Get Quote

TCEP-d16 (hydrochloride): A Technical Guide for
Researchers
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Tris(2-carboxyethyl)phosphine-d16 (TCEP-

d16) hydrochloride, a deuterated analog of the widely used reducing agent TCEP. This

document compiles essential product specifications, applications, and handling information to

support its use in research and development.

Product Overview
TCEP-d16 (hydrochloride) is the deuterium-labeled form of TCEP hydrochloride.[1][2] TCEP

is a potent, odorless, and stable non-thiol reducing agent highly effective in reducing disulfide

bonds in proteins and peptides over a broad pH range.[1][2][3] Its deuteration makes it

particularly suitable for applications in mass spectrometry and biomolecular Nuclear Magnetic

Resonance (NMR).[4][5] Unlike other reducing agents like dithiothreitol (DTT), TCEP is more

stable and does not interfere with thiol-directed agents.[1][2][4] It is also a commonly used

reagent in DNA-gold nanoparticle (AuNP) chemistry.[1][2][6]

Chemical and Physical Properties
The following tables summarize the key specifications for TCEP-d16 (hydrochloride).
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Table 1: General Specifications

Property Value Source(s)

Synonyms

3-[Bis(2-

carboxyethyl)phosphanyl]prop

anoic acid hydrochloride;

3,3′,3′′-

Phosphinidynetrispropanoic

acid hyrochloride

[4][5]

Labeled CAS Number 1174025-33-2 [1][4][5]

Unlabeled CAS Number 51805-45-9 [4][5][7]

Form Crystalline solid [8]

Table 2: Chemical Properties

Property Value Source(s)

Chemical Formula P(CD2CD2COOD)3·DCl [4][5]

Molecular Formula C9D16ClO6P [9]

Molecular Weight 302.75 g/mol [4][9]

Purity ≥97% [4][5][9]

Table 3: Solubility and Storage

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://isotope.com/tris-2-carboxyethyl-phosphine-dcl-tcep-d16-dlm-6686-group
https://isotope.com/protein-reagents/tris-2-carboxyethyl-phosphine-dcl-d16-dlm-6686-025
https://www.bioscience.co.uk/product~1755562
https://isotope.com/tris-2-carboxyethyl-phosphine-dcl-tcep-d16-dlm-6686-group
https://isotope.com/protein-reagents/tris-2-carboxyethyl-phosphine-dcl-d16-dlm-6686-025
https://isotope.com/tris-2-carboxyethyl-phosphine-dcl-tcep-d16-dlm-6686-group
https://isotope.com/protein-reagents/tris-2-carboxyethyl-phosphine-dcl-d16-dlm-6686-025
https://www.usbio.net/biochemicals/021297/TCEP-Hydrochloride
https://cdn.caymanchem.com/cdn/insert/14329.pdf
https://isotope.com/tris-2-carboxyethyl-phosphine-dcl-tcep-d16-dlm-6686-group
https://isotope.com/protein-reagents/tris-2-carboxyethyl-phosphine-dcl-d16-dlm-6686-025
https://www.biocompare.com/11119-Chemicals-and-Reagents/19722321-Tris-2-carboxyethyl-phospene-DCl-d16/
https://isotope.com/tris-2-carboxyethyl-phosphine-dcl-tcep-d16-dlm-6686-group
https://www.biocompare.com/11119-Chemicals-and-Reagents/19722321-Tris-2-carboxyethyl-phospene-DCl-d16/
https://isotope.com/tris-2-carboxyethyl-phosphine-dcl-tcep-d16-dlm-6686-group
https://isotope.com/protein-reagents/tris-2-carboxyethyl-phosphine-dcl-d16-dlm-6686-025
https://www.biocompare.com/11119-Chemicals-and-Reagents/19722321-Tris-2-carboxyethyl-phospene-DCl-d16/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Solubility

DMSO: 100 mg/mL (330.31

mM) (Requires ultrasonic and

warming)

[2]

Water: 100% [10]

PBS (pH 7.2): ~5 mg/mL (for

unlabeled TCEP)
[8]

Storage Temperature
Room temperature, away from

light and moisture.
[4][10]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month (protect from light)
[2][11]

Applications
TCEP-d16 (hydrochloride) is primarily utilized in:

Biomolecular NMR: As a stable isotope-labeled standard.[4][5]

Mass Spectrometry: As an internal standard in quantitative proteomics.

Protein Chemistry: For the reduction of disulfide bonds in proteins and peptides prior to

electrophoresis (SDS-PAGE), enzymatic digestion, and other analytical techniques.[6]

DNA-Gold Nanoparticle Chemistry: As a reducing agent in the assembly and stabilization of

DNA-AuNP conjugates.[1][2][6]

Experimental Protocols and Methodologies
While specific, detailed experimental protocols for TCEP-d16 (hydrochloride) are not available

in the provided search results, its application is analogous to that of unlabeled TCEP. The

following represents a general workflow for its use in protein disulfide bond reduction.

General Protocol for Protein Reduction:
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Preparation of TCEP-d16 Stock Solution: Prepare a stock solution of TCEP-d16
(hydrochloride) in a suitable buffer (e.g., 10-50 mM in phosphate or Tris buffer). Due to its

hygroscopic nature, it is advisable to use freshly opened DMSO for initial solubilization if

required.[2] For aqueous solutions, prepare them fresh daily.[8]

Reduction Reaction: Add the TCEP-d16 stock solution to the protein sample to a final

concentration of 1-5 mM.

Incubation: Incubate the reaction mixture at room temperature for 30-60 minutes.

Downstream Processing: The reduced protein sample is now ready for downstream

applications such as alkylation, enzymatic digestion, or electrophoretic analysis.

Visualized Workflow and Logical Relationships
The following diagrams illustrate the general workflow for using TCEP-d16 (hydrochloride) in
protein analysis and its primary function as a reducing agent.
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Figure 1: General experimental workflow for protein reduction using TCEP-d16.
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Figure 2: Mechanism of disulfide bond reduction by TCEP-d16.

Signaling Pathways
TCEP-d16 (hydrochloride) is a chemical reducing agent and is not known to be directly

involved in specific biological signaling pathways in the manner of a signaling molecule or an

inhibitor. Its primary role in a biological context is the non-specific reduction of disulfide bonds.

Safety and Handling
TCEP-d16 (hydrochloride) should be handled with care. It is recommended to review the

Safety Data Sheet (SDS) provided by the supplier before use.[8] General safety precautions

include wearing appropriate personal protective equipment (PPE) such as gloves, protective

clothing, and eye protection.[10] Avoid ingestion, inhalation, and contact with skin and eyes.[8]

Disclaimer: This product is for research use only and is not intended for human or veterinary

diagnostic or therapeutic use.[1][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15141101?utm_src=pdf-custom-synthesis
https://www.bioscience.co.uk/product~1755562
https://www.medchemexpress.com/tcep-d16-hydrochloride.html
https://www.avantorsciences.com/us/en/product/39535565/tcep-hcl-tris-2-carboxyethyl-phosphine-hydrochloride-powder-premium-grade-piercetm
https://isotope.com/tris-2-carboxyethyl-phosphine-dcl-tcep-d16-dlm-6686-group
https://isotope.com/protein-reagents/tris-2-carboxyethyl-phosphine-dcl-d16-dlm-6686-025
https://www.biocompare.com/11119-Chemicals-and-Reagents/22625977-TCEP-d16-hydrochloride/?pda=11119%7C22625977_0_0%7C%7C3%7CTCEP%20Hydrochloride
https://www.usbio.net/biochemicals/021297/TCEP-Hydrochloride
https://cdn.caymanchem.com/cdn/insert/14329.pdf
https://www.biocompare.com/11119-Chemicals-and-Reagents/19722321-Tris-2-carboxyethyl-phospene-DCl-d16/
https://isotope.com/product/attachment/DLM-6686-PK/TRIS%282-CARBOXYETHYL%29PHOSPHINE-DCL%20%28TCEP%29%20%28D16%2C%2098%25%29%20-%20DLM-6686%20-%20V.3.0%20-%20US%20-%20English%20US.pdf
https://www.medchemexpress.com/tcep-d16-hydrochloride.html?locale=ja-JP
https://www.benchchem.com/product/b15141101#tcep-d16-hydrochloride-product-information-and-specifications
https://www.benchchem.com/product/b15141101#tcep-d16-hydrochloride-product-information-and-specifications
https://www.benchchem.com/product/b15141101#tcep-d16-hydrochloride-product-information-and-specifications
https://www.benchchem.com/product/b15141101#tcep-d16-hydrochloride-product-information-and-specifications
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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